Cas no 1420811-05-7 (1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride)

• Product Name: 1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
• CAS No: 1420811-05-7
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 2166479
• Update Time: 2023-08-05

1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride

• Inchi： 1S/C12H19N3.ClH/c1-11(12-5-2-3-7-14-12)15-9-4-6-13-8-10-15;/h2-3,5,7,11,13H,4,6,8-10H2,1H3;1H
• InChI Key： YGZOZHMKYYZVTB-UHFFFAOYSA-N
• SMILES： Cl.N1(CCNCCC1)C(C1C=CC=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes